Benzene, 1-methyl-4-(2-methylpropyl)-

• CAS No.: 5161-04-6
• Molecular Formula: C11H16
• Molecular Weight: 148.24 g/mol
• IUPAC Name: 1-methyl-4-(2-methylpropyl)benzene
• InChI: InChI=1S/C11H16/c1-9(2)8-11-6-4-10(3)5-7-11/h4-7,9H,8H2,1-3H3
• InChI Key: VCGBZXLLPCGFQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CC(C)C

Description

Benzene, 1-methyl-4-(2-methylpropyl)- is a useful research compound. Its molecular formula is C11H16 and its molecular weight is 148.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Charged into autoclave are 212 g of para-xylene, 3.9 g of metallic potassium and 63 g of propylene and the mixture is maintained at a temperature of 205° C. for 3.5 hours under stirring. Conversion of xylene is 34.2%. As a result of the reaction there are obtained 82 g of para-methylisobutylbenzene. The yield is 71.2% by weight (the balance being represented by heavier alkylaromatics). 80 g of paramethyl-isobutylbenzene recovered by rectification from the alkylation products are subjected to a catalytic conversion in a mixture with 150 g of ethylene at a temperature of 485° C., space velocity of 210 hr-1 on a catalyst consisting of the following components, percent by weight: 16.1 of Cr2O3 ; 7.2 WO3 ; 0.2 K2O; 76.5 SiO2. As a result of the conversion there are obtained (g): H2 -0.2; CH4 -0.4; C2H6 -0.9; C3H6 -0.8; C3H8 -0.1; C4H8 -8.4; hydrocarbons C5 -C6 -0.2; toluene-0.9; xylenes-1.1; styrene-0.5; methylstyrene-17.1; high-boiling products-0.4. Conversion of methyl-isobutylbenzene is 31.1%. The yield of methylstyrene is 68.5% by weight as calculated for the converted methyl-isobutylbenzene. The total yield of isobutylene and methylstyrene is 82.5% by weight as calculated for the converted methyl-isobutylbenzene and ethylene and 59.1% by weight for the converted xylene, propylene and ethylene. The methylstyrene recovered by rectification contains 98% of the para-isomer.